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Compound of Interest

Compound Name: LY-295501

Cat. No.: B1209644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY-295501, also known as ILX-295501, is a diarylsulfonylurea compound that has

demonstrated potential antitumor activity in vitro and in vivo. Proper preparation of stock

solutions is critical for accurate and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving many organic compounds, including small

molecule inhibitors like LY-295501, for use in biological assays.[1][2] This document provides a

detailed protocol for the preparation, storage, and handling of LY-295501 stock solutions using

DMSO.

Physicochemical Properties and Solubility
A summary of the key quantitative data for LY-295501 is presented in the table below.
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Property Value Source

Molecular Weight 387.23 g/mol [3]

Chemical Formula C₁₅H₁₂Cl₂N₂O₄S [3]

CAS Number 150869-74-2 [3]

Solubility in DMSO 45 mg/mL (116.21 mM) [4]

Appearance
To be determined (often a

powder)
[3]

Purity
>98% (or refer to Certificate of

Analysis)
[3]

Experimental Protocol: Preparation of a 10 mM LY-
295501 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LY-295501 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various assays.

Materials:

LY-295501 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:
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Pre-handling Preparation:

Bring the vial of LY-295501 powder to room temperature before opening to prevent

condensation of moisture.

It is recommended to briefly centrifuge the vial to ensure all the powder is at the bottom.[5]

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of LY-295501 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would weigh out 3.8723 mg of LY-295501.

Calculation: Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight (

g/mol )

Mass (mg) = 10 mM * 0.001 L * 387.23 g/mol = 3.8723 mg

Dissolving the Compound:

Add the calculated volume of DMSO to the microcentrifuge tube containing the LY-295501
powder. For the example above, add 1 mL of DMSO.

Cap the tube securely.

Vortex the solution thoroughly until the LY-295501 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

necessary.[4][5]

Storage of Stock Solution:

For short-term storage (days to weeks), store the stock solution at 0-4°C in a dry, dark

environment.[3]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes in amber vials and store at -20°C or -80°C.[3][5] This helps to avoid repeated

freeze-thaw cycles which can degrade the compound.
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Workflow for Preparing LY-295501 Stock Solution
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Caption: Workflow for the preparation of LY-295501 stock solution in DMSO.

Handling and Dilution of Stock Solutions
When preparing working solutions from the DMSO stock, it is important to avoid precipitation of

the compound in aqueous media.

Serial Dilution in DMSO: If a series of concentrations is needed, perform the initial serial

dilutions in DMSO.

Addition to Aqueous Media: To prepare a final working solution in an aqueous buffer or cell

culture medium, add the diluted DMSO stock solution to the aqueous medium slowly while

mixing. The final concentration of DMSO in the assay should be kept low, typically below

0.5%, to avoid solvent-induced artifacts.[6] Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Signaling Pathway Context
LY-295501 is described as a diarylsulfonylurea with broad antitumor activity.[7][8] While the

precise molecular targets and signaling pathways affected by LY-295501 are not definitively

established in the provided information, many antitumor agents function by inducing apoptosis

(programmed cell death). The diagram below illustrates a generalized apoptosis signaling

pathway that is a common target for such compounds.
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Caption: Generalized signaling pathway for an antitumor agent inducing apoptosis.

Disclaimer: This document is intended for research use only. Please refer to the manufacturer's

safety data sheet (SDS) for detailed safety and handling information. Always wear appropriate

personal protective equipment (PPE) when handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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